Cas no 86967-51-3 (Trt-Glu(OtBu)-OH·DCHA)
Trt-Glu(OtBu)-OH·DCHA is a protected glutamic acid derivative widely used in peptide synthesis. The trityl (Trt) group protects the amino functionality, while the tert-butyl (OtBu) ester safeguards the carboxyl side chain, ensuring selective deprotection during solid-phase or solution-phase synthesis. The inclusion of dicyclohexylamine (DCHA) enhances solubility and crystallinity, facilitating handling and purification. This reagent is particularly valuable in synthesizing complex peptides, offering high stability under standard coupling conditions and minimizing side reactions. Its orthogonal protection scheme allows for precise sequential deprotection, making it a preferred choice for constructing peptides with sensitive or structurally demanding sequences. Suitable for both research and industrial-scale applications.

Trt-Glu(OtBu)-OH·DCHA structure
Product name:Trt-Glu(OtBu)-OH·DCHA
CAS No:86967-51-3
MF:C40H54N2O4
MW:626.867771625519
MDL:MFCD03424223
CID:708660
PubChem ID:118856176
Trt-Glu(OtBu)-OH·DCHA Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid,N-(triphenylmethyl)-, 5-(1,1-dimethylethyl) ester
- Trt-Glu(OtBu)-OH · DCHA
- TRT-GLU(OTBU)-OH DCHA
- Fmoc-Tyr(tBu)-ol
- Trt-Glu(OtBu)-OH
- TRT-GLUTAMIC ACID(OTBU)-OH DCHA
- MFCD03424223
- Dicyclohexylamine (S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate
- 86967-51-3
- L-Glutamic acid,N-(triphenylmethyl)-,5-(1,1-dimethylethyl)ester
- Trt-Glu(OtBu)-OH ? DCHA
- N-cyclohexylcyclohexanamine;(2S)-5-[(2-methylpropan-2-yl)oxy]-5-oxo-2-(tritylamino)pentanoic acid
- Dicyclohexylamine(S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate
- FD21417
- Trt-Glu(OtBu)-OH·DCHA
-
- MDL: MFCD03424223
- Inchi: InChI=1S/C28H31NO4.C12H23N/c1-27(2,3)33-25(30)20-19-24(26(31)32)29-28(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-18,24,29H,19-20H2,1-3H3,(H,31,32);11-13H,1-10H2/t24-;/m0./s1
- InChI Key: QNRGFQUOXOLPJK-JIDHJSLPSA-N
- SMILES: CC(C)(C)OC(=O)CCC(C(=O)O)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.C1CCC(CC1)NC2CCCCC2
Computed Properties
- Exact Mass: 626.40800
- Monoisotopic Mass: 626.40835821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 46
- Rotatable Bond Count: 13
- Complexity: 693
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- PSA: 87.66000
- LogP: 9.16640
Trt-Glu(OtBu)-OH·DCHA Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T218540-5g |
Trt-Glu(OtBu)-OH·DCHA |
86967-51-3 | 5g |
$ 2270.00 | 2022-06-03 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-286845-1 g |
Trityl-L-glutamic acid beta-t-butyl ester dicyclohexylammonium salt, |
86967-51-3 | 1g |
¥1,218.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-286845A-5g |
Trityl-L-glutamic acid beta-t-butyl ester dicyclohexylammonium salt, |
86967-51-3 | 5g |
¥4625.00 | 2023-09-05 | ||
abcr | AB545028-5 g |
Trt-Glu(OtBu)-OH · DCHA; . |
86967-51-3 | 5g |
€647.50 | 2023-04-14 | ||
TRC | T218540-1g |
Trt-Glu(OtBu)-OH·DCHA |
86967-51-3 | 1g |
$ 680.00 | 2022-06-03 | ||
TRC | T218540-2.5g |
Trt-Glu(OtBu)-OH·DCHA |
86967-51-3 | 2.5g |
$ 1110.00 | 2022-06-03 | ||
Ambeed | A401098-1g |
Dicyclohexylamine (S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate |
86967-51-3 | 97% | 1g |
$150.0 | 2024-04-17 | |
abcr | AB545028-1 g |
Trt-Glu(OtBu)-OH · DCHA; . |
86967-51-3 | 1g |
€206.00 | 2023-04-14 | ||
Cooke Chemical | BD1435948-1g |
Dicyclohexylamine(S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate |
86967-51-3 | 97% | 1g |
RMB 817.60 | 2025-02-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-286845A-5 g |
Trityl-L-glutamic acid beta-t-butyl ester dicyclohexylammonium salt, |
86967-51-3 | 5g |
¥4,625.00 | 2023-07-11 |
Trt-Glu(OtBu)-OH·DCHA Related Literature
-
Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
-
Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
-
Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:86967-51-3)Trt-Glu(OtBu)-OH·DCHA

Purity:99%
Quantity:5g
Price ($):384.0